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Introduction

Lead antimonate, historically known as Naples Yellow, is a synthetically produced inorganic
pigment with a long and storied history as a glass opacifier and colorant.[1][2][3] Its use dates
back to ancient Egypt and Mesopotamia and continued through the Roman era, experiencing a
revival in the Islamic world and Renaissance Europe.[1][2][4][5] Chemically, it is lead
pyroantimonate with the formula Pb2Sb207.[1][2]

The primary function of lead antimonate as an opacifier stems from the significant difference
in refractive index between its crystalline particles and the amorphous glass matrix.[2][6] When
suspended within the glass, these fine crystals scatter transmitted light, resulting in an opaque
or semi-opaque appearance. The color imparted by lead antimonate is typically a vibrant
yellow, though shades can range from lemon yellow to reddish-orange depending on the
manufacturing process and temperature.[1][3]

These application notes provide detailed protocols for the laboratory synthesis of lead
antimonate and its subsequent use as a glass opacifier, along with relevant quantitative data
and process diagrams.

Quantitative Data
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The composition of lead antimonate-opacified glasses can vary significantly based on the
desired level of opacity, color, and the base glass formulation. The following tables summarize
typical compositional ranges and key physical properties.

Table 1: Composition of Lead Antimonate Opacified Glasses (% weight)

Component Egyptia-n Glass Roman Glass (1st- High-!_ead Gla.-ss
(New Kingdom) 4th Century AD) (for high opacity)

SiO2 ~60-70 ~65-75 ~40-60

Na20 ~10-20 ~15-20 ~5-15

CaO ~5-10 ~5-8 ~1-5

PbO up to 13.2 up to 32.8 20-50+

Sh20s3 upto 1.0 up to 4.0 1-5

Al203 ~1-3 ~2-3 ~1-2

Fez203 0.5-2.0 (as impurity) 0.5-2.0 (as impurity) <1

K20 <2 <1.5 <2

Data compiled from multiple sources analyzing historical glass artifacts.[2][7]

Table 2: Physical Properties of Lead Antimonate

Property Value

Chemical Formula Pb2Sb207

Crystal System Cubic (pyrochlore structure)
Density ~6.58 g/cm3[1]

Refractive Index 2.01 - 2.28[1]

CAS Number 13510-89-9[1]
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Experimental Protocols

Protocol 1: Synthesis of Lead Antimonate Opacifier
(Naples Yellow)

This protocol is based on historical recipes and modern laboratory replications for the synthesis
of lead antimonate powder.

Materials:

Lead(ll,IV) oxide (Red Lead, Pb30Oa) or Lead(ll) oxide (Litharge, PbO)

Antimony(lIl) oxide (Sbh203)

Sodium chloride (NaCl) (optional, as a flux)

High-purity alumina crucible

Mortar and pestle (agate or porcelain)

High-temperature furnace with programmable controller

Procedure:

e Precursor Preparation:

o Accurately weigh the lead oxide and antimony oxide. A common stoichiometric starting
point is a Pb:Sb molar ratio of 2:2. For example, use a weight ratio of approximately 2.5:1
of Pb3Oa to Sh20s.

o If using a flux, add 1-5% sodium chloride by weight to the mixture.

e Mixing:

o Thoroughly grind the precursors together in a mortar and pestle for at least 15 minutes to
ensure a homogenous mixture. The uniformity of the mixture is critical for a complete
reaction.
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 Calcination (Firing):

o

Transfer the mixed powder to an alumina crucible.
o Place the crucible in a high-temperature furnace.

o Heat the furnace to a target temperature between 800°C and 950°C. A typical heating rate
is 5-10°C per minute.[8]

o Hold the temperature for 2 to 5 hours. The exact temperature and duration will influence
the final color and particle size of the pigment.[3][9]

o After the hold time, turn off the furnace and allow it to cool to room temperature naturally.
e Post-Processing:

o Once cooled, remove the crucible from the furnace. The product should be a yellow,
sintered cake.

o Carefully grind the cake into a fine powder using a mortar and pestle. This is the lead
antimonate opacifier.

Protocol 2: Application of Lead Antimonate as a Glass
Opacifier

This protocol describes the process of incorporating the synthesized lead antimonate into a

glass melt.

Materials:

Base glass frit (e.g., soda-lime-silica glass)

Synthesized lead antimonate powder

High-temperature crucible suitable for glass melting (e.g., alumina or platinum)

High-temperature furnace capable of reaching at least 1200°C
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» Stirring rod (fused silica or platinum)
» Molds for casting the glass (optional)
Procedure:
e Glass Melting:
o Place the base glass frit into the melting crucible.

o Heat the furnace to the melting temperature of the base glass (typically 1100°C to 1400°C
for soda-lime-silica glass).

o Allow the glass to become fully molten and homogenous.
o Opacifier Addition:

o Reduce the furnace temperature to a working range where the lead antimonate is stable,
typically between 900°C and 1050°C. Lead antimonate can become unstable at
temperatures above 1100°C.[10]

o Add the desired amount of lead antimonate powder to the molten glass. The amount will
depend on the desired opacity, typically ranging from 1% to 5% by weight.

o Stir the mixture thoroughly with a pre-heated stirring rod to ensure even dispersion of the
opacifier particles.[2] Uneven distribution can lead to a streaky or mottled appearance.

e Homogenization and Fining:

o Maintain the temperature in the working range for a period to allow for the opacifier to
disperse and for any trapped bubbles to rise and be removed (fining). The duration will
depend on the glass viscosity and the amount of opacifier added.

e Forming and Annealing:

o The opacified molten glass can now be formed by casting, blowing, or other glass-working
techniques.
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o After forming, the glass object must be annealed by cooling it slowly through its annealing
range to relieve internal stresses. The annealing schedule is dependent on the glass
composition and thickness.

Visualizations
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Experimental Workflow for Lead Antimonate Opacified Glass

Protocol 1: Synthesis of Lead Antimonate

Start: Weigh Precursors
(Lead Oxide, Antimony Oxide, Flux)

Grind and Mix
(Mortar and Pestle)

Calcination
(800-950°C, 2-5 hours)

Gool to Room Temperatura
Grind Final Product
(Fine Yellow Powder)

Protocol 2: Application in Glass

Melt Base Glass
(1100-1400°C)
Opacifier Ingut
Add Lead Antimonate Powder
(900-1050°C)
[Stir for HomogenizatioD
Form Glass Object

[End: Opacified Glass Produca

Click to download full resolution via product page

Caption: Workflow for the synthesis and application of lead antimonate.
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Mechanism of Opacification by Lead Antimonate
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Caption: Light scattering by lead antimonate crystals in a glass matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Lead Antimonate as
a Glass Opacifier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087972#application-of-lead-antimonate-as-a-glass-
opacifier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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